Cas no 1038396-63-2 (methyl 7-methoxybenzofuran-5-carboxylate)
1038396-63-2 structure
Product Name:methyl 7-methoxybenzofuran-5-carboxylate
CAS No:1038396-63-2
Molecular Formula:C11H10O4
Molecular Weight:206.1947
CID:2072612
PubChem ID:91444461
methyl 7-methoxybenzofuran-5-carboxylate Properties
Names and Identifiers
-
- methyl 7-methoxybenzofuran-5-carboxylate
- Methyl 7-methoxy-5-benzofurancarboxylate
- 1038396-63-2
- DB-431649
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- InChIKey： ISIRVTHXRLKMRV-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H10O4/c1-13-9-6-8(11(12)14-2)5-7-3-4-15-10(7)9/h3-6H,1-2H3
- SMILES： COC(=O)c1cc(OC)c2occc2c1
Computed Properties
- Exact Mass: 206.05790880Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 206.05790880Da
- Heavy Atom Count: 15
- Complexity: 241
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 48.7Ų
methyl 7-methoxybenzofuran-5-carboxylate Related Literature
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Monica Camerin,Giulio Jori,Leopoldo Della Ciana,Serena Fabbroni,Sara Bonacchi,Marco Montalti,Luca Prodi Photochem. Photobiol. Sci., 2009,8, 1422-1431
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Glen R. Jenness,Ozan Karalti,Kenneth D. Jordan Phys. Chem. Chem. Phys., 2010,12, 6375-6381
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Matthias W. Meier,Sandra Vogel,Robert Landsiedel,Gerhard Cox,Sabine Hirth,Željko Tomović Nanoscale, 2013,5, 369-380
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4. Tuning the electronic properties of hexanuclear cobalt sulfide superatoms via ligand substitution†Gaoxiang Liu,Andrew Pinkard,Sandra M. Ciborowski,Vikas Chauhan,Zhaoguo Zhu,Alexander P. Aydt,Shiv N. Khanna,Xavier Roy,Kit H. Bowen Chem. Sci., 2019,10, 1760-1766
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David J. H. Emslie,Bradley E. Cowie,Kristopher B. Kolpin Dalton Trans., 2012,41, 1101-1117
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Jonathan Tellers,Philippe Willems,Bôke Tjeerdsma,Nathanael Guigo,Nicolas Sbirrazzuoli Green Chem., 2020,22, 3104-3110
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Jing Huang,Min Yang,Jie Yang,Runli Tang,Shanghui Ye,Qianqian Li,Zhen Li Org. Chem. Front., 2015,2, 1608-1615
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8. Back cover
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9. Notes
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Erdem Kucukal Integr. Biol., 2018,10, 194-206
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